(2-Bromo-1,1,2,2-tetrafluoroethyl)(phenyl)sulfane
Cat. No. B2606152
M. Wt: 289.09
InChI Key: ACKRNLPIVVTRML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08853448B2
Procedure details
In a three-necked round-bottomed flask placed under nitrogen, topped with a dry-ice condenser and a dropping funnel, thiophenol (10.2 ml, 100 mmol) was added dropwise (30 min) at 0° C. to a suspension of NaH (6 g, 150 mmol) in anhydrous DMF (100 ml). The mixture was then stirred at this temperature for 20 min then cooled to −50° C. 1,2-dibromo-1,1,2,2-tetrafluoroethane (15 ml, 125 mmol) was then added dropwise at −50° C. over 10 min. The mixture was then stirred for 2 h at this temperature, then 1 h at ambient temperature. Water (150 ml) was added to the reaction mixture, then the product was extracted with ethyl ether (3×100 ml). The organic phases were washed with water (3×100 ml) and dried over MgSO4. After evaporation of the solvent, the residue was purified by distillation under reduced pressure (99° C./40 mmHg). The product [(2-bromo-1,1,2,2-tetrafluoroethyl)sulfanyl]benzene was then obtained in the form of a colorless liquid (26.07 g, 90%).
Name
Yield
90%
Identifiers
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REACTION_CXSMILES
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[C:1]1([SH:7])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[H-].[Na+].[Br:10][C:11]([F:17])([F:16])[C:12](Br)([F:14])[F:13].O>CN(C=O)C>[Br:10][C:11]([F:17])([F:16])[C:12]([S:7][C:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1)([F:14])[F:13] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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10.2 mL
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)S
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Step Two
Step Three
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Name
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|
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Quantity
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15 mL
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Type
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reactant
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Smiles
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BrC(C(F)(F)Br)(F)F
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Step Four
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Name
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Quantity
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150 mL
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-50 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was then stirred at this temperature for 20 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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In a three-necked round-bottomed flask placed under nitrogen
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CUSTOM
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Type
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CUSTOM
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Details
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topped with a dry-ice condenser and a dropping funnel
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STIRRING
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Type
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STIRRING
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Details
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The mixture was then stirred for 2 h at this temperature
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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1 h
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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at ambient temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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the product was extracted with ethyl ether (3×100 ml)
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WASH
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Type
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WASH
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Details
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The organic phases were washed with water (3×100 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CUSTOM
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Type
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CUSTOM
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|
Details
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After evaporation of the solvent
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DISTILLATION
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Type
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DISTILLATION
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Details
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the residue was purified by distillation under reduced pressure (99° C./40 mmHg)
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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Type
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product
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Smiles
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BrC(C(F)(F)SC1=CC=CC=C1)(F)F
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 26.07 g | |
| YIELD: PERCENTYIELD | 90% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
